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Compound of Interest

Compound Name: 4-Bromoisoxazole

Cat. No.: B1274380

An In-depth Technical Guide to the Stability and Proper Storage of 4-Bromoisoxazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known stability and
recommended storage conditions for 4-Bromoisoxazole (CAS No. 97925-43-4). The
information is intended to assist researchers, scientists, and professionals in the
pharmaceutical and chemical industries in ensuring the integrity and longevity of this
compound for experimental and developmental purposes.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 4-Bromoisoxazole is presented in
Table 1. This data is compiled from various chemical suppliers and databases.[1][2][3][4][5][6]

[7]

Table 1: Chemical and Physical Properties of 4-Bromoisoxazole
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Property

Value

CAS Number

97925-43-4[1][2][3][41[6][7]

Molecular Formula

CsH2BrNO[1][2][4][6][7]

Molecular Weight 147.96 g/mol [1][2][4][5][6]
Appearance White to light yellow solid[1][4]
Melting Point 36-45 °C[1][4]

Purity Typically = 95-98% (by GC)[1][2][4][7]
Flash Point 60 °C (140 °F)[3]

Stability Profile and Recommended Storage

Detailed quantitative stability studies on 4-Bromoisoxazole under various environmental

conditions (e.g., humidity, light exposure, extended temperature ranges) are not extensively

available in publicly accessible literature. However, based on information from multiple

suppliers, a consistent set of storage conditions is recommended to maintain the compound's

integrity.

Table 2: Recommended Storage and Handling Conditions for 4-Bromoisoxazole

Parameter

Recommendation

Storage Temperature

2-8 °C[2][3] or 0-8 °C[1][4]

Storage Atmosphere

Store in a dry, cool, and well-ventilated place.[3]

Container

Keep container tightly closed.[3]

Incompatibilities

Store apart from foodstuff containers or

incompatible materials.[3]

It is crucial to adhere to these storage conditions to prevent potential degradation. The low

melting point of 4-Bromoisoxazole suggests that it may be sensitive to temperature

fluctuations.
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Handling and Safety Precautions

4-Bromoisoxazole is classified as harmful if swallowed.[3][5] Standard laboratory safety
protocols should be followed when handling this compound.

Key safety and handling recommendations include:

Handle in a well-ventilated area.[3]

Wear suitable protective clothing, including gloves and eye protection.[3]

Avoid contact with skin and eyes.[3]

Prevent the formation of dust and aerosols.[3]

Do not eat, drink, or smoke when using this product.[3]

Experimental Protocols

Specific, detailed experimental protocols for the stability testing of 4-Bromoisoxazole are not
available in the reviewed literature. However, a general approach for assessing the stability of a
chemical compound like 4-Bromoisoxazole would typically involve the following steps:

General Protocol for Stability Assessment:
« Initial Characterization:
o Obtain a high-purity sample of 4-Bromoisoxazole.

o Characterize the initial sample using techniques such as Gas Chromatography (GC) or
High-Performance Liquid Chromatography (HPLC) to determine purity, Nuclear Magnetic
Resonance (NMR) for structural confirmation, and Mass Spectrometry (MS) for molecular
weight verification.

o Forced Degradation Studies:

o Expose samples of the compound to various stress conditions, including:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1274380?utm_src=pdf-body
https://www.echemi.com/produce/pr23112353273-4-bromoisoxazole.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromoisoxazole
https://www.echemi.com/produce/pr23112353273-4-bromoisoxazole.html
https://www.echemi.com/produce/pr23112353273-4-bromoisoxazole.html
https://www.echemi.com/produce/pr23112353273-4-bromoisoxazole.html
https://www.echemi.com/produce/pr23112353273-4-bromoisoxazole.html
https://www.echemi.com/produce/pr23112353273-4-bromoisoxazole.html
https://www.benchchem.com/product/b1274380?utm_src=pdf-body
https://www.benchchem.com/product/b1274380?utm_src=pdf-body
https://www.benchchem.com/product/b1274380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Heat: Elevated temperatures (e.g., 40°C, 60°C, 80°C).

Humidity: High relative humidity (e.g., 75% RH, 90% RH).

Light: Exposure to UV and visible light.

Acidic/Basic Conditions: Solutions of varying pH.

Oxidative Conditions: Treatment with an oxidizing agent (e.g., hydrogen peroxide).
e Time-Point Analysis:

o At specified time intervals (e.g., 1, 2, 4, 8, 12 weeks), withdraw samples from each stress
condition.

o Analyze the samples using the same analytical methods as in the initial characterization to
guantify the remaining amount of 4-Bromoisoxazole and identify any degradation
products.

o Data Analysis:
o Calculate the degradation rate under each condition.
o ldentify and characterize any major degradation products.
o Based on the data, establish the optimal storage conditions and shelf-life.

Logical Workflow for Handling and Storage

The following diagram illustrates a logical workflow for the proper handling and storage of 4-
Bromoisoxazole, from receipt to long-term storage.
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Caption: Workflow for Handling and Storage of 4-Bromoisoxazole.
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Degradation Pathways

The specific degradation pathways of 4-Bromoisoxazole have not been detailed in the
available scientific literature. While studies on the biodegradation of other brominated
compounds exist, these are not directly applicable to 4-Bromoisoxazole without experimental
validation.[8][9][10][11][12] Elucidation of its degradation products and mechanisms would
require dedicated stability and forced degradation studies as outlined in Section 4.

Conclusion

4-Bromoisoxazole is a stable compound when stored under the recommended conditions of
2-8°C in a dry, well-ventilated area and protected from light and moisture.[1][2][3][4] Due to the
lack of extensive public data on its stability under stressed conditions, it is imperative for
researchers to adhere strictly to these storage guidelines to ensure the compound's quality and
reliability in their experiments. For applications requiring long-term storage or use in
formulations, it is highly recommended that specific stability studies be conducted to determine
its shelf-life and identify potential degradation products under relevant conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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